Cas no 176037-41-5 ()

• CAS No: 176037-41-5
• MF: C₆H₄N₂S₂
• MW: 168.239357948303
• CID: 6769255
• PubChem ID: 15260719
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C6H4N2S2/c1-2-9-3-5(1)6-4-10-8-7-6/h1-4H
• InChI Key： DXVHRNGCALRBOU-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CSN=N1

Computed Properties

• Exact Mass: 167.98159048g/mol
• Monoisotopic Mass: 167.98159048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles